(E)-3-Hydroxy Doxepin
Description
Doxepin is a psychotropic agent used for the treatment of depression, anxiety, manic-depressive disorder, and insomnia . It is a tricyclic antidepressant (TCA) that works on the central nervous system (CNS) to increase levels of certain chemicals in the brain . It is a tertiary amine that can be presented as (E) and (Z) stereoisomers with the (Z) stereoisomer corresponding to cidoxepin .
Synthesis Analysis
Doxepin can be synthesized using a nucleophilic addition reaction on 6,11-dihydrodibenzo [b,e]oxepin-11-one (compound A) and 3-chloropropyl-tert-butyl ether (compound B) by adding magnesium powder and using THF (tetrahydrofuran) and/or anhydrous aether as a solvent . The synthesis also involves heating hydroxy compounds in a strongly-alkaline alcohol solvent to perform elimination reaction .
Molecular Structure Analysis
Doxepin is a tertiary amine that can be presented as (E) and (Z) stereoisomers with the (Z) stereoisomer corresponding to cidoxepin . The molecular formula of Doxepin is C19H21NO .
Chemical Reactions Analysis
Doxepin can be loaded onto nanoparticles, and the hydrodynamic radius analysis performed by DLS, linear optics (UV–Vis spectroscopy), and nonlinear optics showed that the hydrodynamic radius increases upon drug loading, due to aggregation of the nanoparticles or increasing the drug halo around the nanoparticles .
Physical and Chemical Properties Analysis
Doxepin Hydrochloride is a tricyclic antidepressant that is used mostly to treat depression and anxiety . Consumption of high concentration of Doxepin hydrochloride can cause serious side effects to the patient .
Safety and Hazards
Doxepin should be used with caution. If inhaled, the victim should be moved into fresh air. If not breathing, give artificial respiration and consult a doctor immediately . Following skin contact, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water .
Properties
IUPAC Name |
(11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-3-ol |
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InChI |
InChI=1S/C19H21NO2/c1-20(2)11-5-8-17-16-7-4-3-6-14(16)13-22-19-12-15(21)9-10-18(17)19/h3-4,6-10,12,21H,5,11,13H2,1-2H3/b17-8+ |
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InChI Key |
OHKQNFCWNWKAIY-CAOOACKPSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CN(C)CCC=C1C2=C(C=C(C=C2)O)OCC3=CC=CC=C31 |
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| Source | PubChem | |
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Isomeric SMILES |
CN(C)CC/C=C\1/C2=C(C=C(C=C2)O)OCC3=CC=CC=C31 |
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| Source | PubChem | |
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Molecular Formula |
C19H21NO2 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID00857753 |
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| Record name | (11E)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-3-ol | |
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Molecular Weight |
295.4 g/mol |
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| Source | PubChem | |
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CAS No. |
131523-97-2 |
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| Record name | (11E)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-3-ol | |
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